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REACTION_CXSMILES
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N[CH:2]1[C:24](=[O:25])[N:4]2[C:5]([C:21]([OH:23])=[O:22])=[C:6](CSC3N(CS(O)(=O)=O)N=NN=3)[CH2:7][S:8][C@H:3]12.[OH-].[Na+].C(=O)(O)[O-].[Na+].Cl.C(O)(=O)C.C(O)(=O)C.[CH:42]1([NH:48][CH2:49][CH2:50][NH:51][CH:52]2[CH2:57][CH2:56][CH2:55][CH2:54][CH2:53]2)[CH2:47][CH2:46][CH2:45][CH2:44][CH2:43]1>O.C(O)(C)C>[CH:52]1([NH:51][CH2:50][CH2:49][NH:48][CH:42]2[CH2:47][CH2:46][CH2:45][CH2:44][CH2:43]2)[CH2:53][CH2:54][CH2:55][CH2:56][CH2:57]1.[S:8]1[C@@H:3]2[CH2:2][C:24](=[O:25])[N:4]2[C:5]([C:21]([OH:23])=[O:22])=[CH:6][CH2:7]1 |f:1.2,3.4,6.7.8|
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Name
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7-amino-3-(sulfomethyl-1H-tetrazol-5-yl)thiomethyl-3-cephem-4-carboxylic acid
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|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1[C@@H]2N(C(=C(CS2)CSC2=NN=NN2CS(=O)(=O)O)C(=O)O)C1=O
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Name
|
|
|
Quantity
|
19 mL
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|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
8 mL
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|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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|
Name
|
|
|
Quantity
|
1 g
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|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
|
O-formylmandeloyl chloride
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|
Quantity
|
2.45 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
2.6 g
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|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
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Quantity
|
3.5 g
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|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
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|
Name
|
N,N′-dicyclohexylethylenediamine diacetate
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|
Quantity
|
9.26 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O.C(C)(=O)O.C1(CCCCC1)NCCNC1CCCCC1
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)O
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|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
7.5 (± 2.5) °C
|
|
Type
|
CUSTOM
|
|
Details
|
stirred well at 25-30° C. for about 2-3 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
ADDITION
|
|
Details
|
was added at 0-5° C.
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|
Type
|
CUSTOM
|
|
Details
|
After the completion of reaction
|
|
Type
|
TEMPERATURE
|
|
Details
|
maintained
|
|
Type
|
CUSTOM
|
|
Details
|
the reaction at 28-30° C. for about 2-3 hours
|
|
Duration
|
2.5 (± 0.5) h
|
|
Type
|
ADDITION
|
|
Details
|
was added
|
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture was cooled to 5-10° C.
|
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
|
Type
|
WASH
|
|
Details
|
washed with chilled water (0-5° C.) and isopropyl alcohol (0-5° C.)
|
|
Type
|
CUSTOM
|
|
Details
|
dried the material under vacuum at ˜40° C.
|
Reaction Time |
2.5 (± 0.5) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)NCCNC1CCCCC1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1CC=C(N2[C@H]1CC2=O)C(=O)O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 286.7% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
